1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea

• IUPAC Name: 1-(3-chloro-2-fluorophenyl)-3-prop-2-enylurea
• InChI: InChI=1S/C10H10ClFN2O/c1-2-6-13-10(15)14-8-5-3-4-7(11)9(8)12/h2-5H,1,6H2,(H2,13,14,15)
• InChI Key: HTLKKLFHLYXKHH-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)NC1=C(C(=CC=C1)Cl)F
• Molecular Formula: C10H10ClFN2O
• Molecular Weight: 228.65 g/mol

Description

1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea is a chemical compound that belongs to the class of phenylurea herbicides. It is a selective herbicide that is used to control the growth of weeds in various crops. The compound is known for its high effectiveness in controlling weeds and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea involves the inhibition of photosynthesis in plants. The compound blocks the electron transport chain in the photosystem II complex, which leads to the production of reactive oxygen species and ultimately results in cell death.
Biochemical and Physiological Effects:
The use of 1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea has been shown to have minimal impact on non-target organisms, including humans and animals. However, studies have shown that the compound can have some physiological effects on plants, including the inhibition of root growth and the reduction of chlorophyll content.

Advantages and Limitations for Lab Experiments

1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea is widely used in laboratory experiments to study the mechanism of action of herbicides and the effects of herbicides on plant physiology. The compound is highly effective and has a low toxicity profile, which makes it an ideal candidate for research purposes. However, the use of the compound in laboratory experiments is limited by its high cost and the need for specialized equipment and facilities.

Future Directions

There are several future directions for research on 1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea. One area of research is the development of new formulations and delivery methods that can increase the effectiveness of the compound while reducing its environmental impact. Another area of research is the identification of new targets and pathways for herbicide development, which can lead to the discovery of new compounds with improved efficacy and safety profiles. Finally, research can be conducted to understand the long-term effects of herbicide use on soil health and ecosystem function.

Synthesis Methods

The synthesis of 1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea involves the reaction of 3-chloro-2-fluoroaniline with propargyl isocyanate in the presence of a base. The reaction results in the formation of the desired product, which is then purified by recrystallization.

Scientific Research Applications

1-(3-Chloro-2-fluorophenyl)-3-prop-2-enylurea has been extensively studied for its application in weed control. It has been found to be highly effective in controlling the growth of various weeds in different crops, including soybeans, cotton, and corn. The compound is also used in non-crop areas such as golf courses, lawns, and parks.